Cas no 2327184-32-5 (Ethyl 1-benzyl-4-(2-chloro-6-fluorophenyl)pyrrolidine-3-carboxylate)

• Product Name: Ethyl 1-benzyl-4-(2-chloro-6-fluorophenyl)pyrrolidine-3-carboxylate
• CAS No: 2327184-32-5
• MF: C₂₀H₂₁ClFNO₂
• MW: 361.837648153305
• CID: 5012701
• PubChem ID: 134162522
• Update Time: 2025-05-26

Ethyl 1-benzyl-4-(2-chloro-6-fluorophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-benzyl-4-(2-chloro-6-fluorophenyl)pyrrolidine-3-carboxylate
• 2327184-32-5
• starbld0016063
• ethyl trans-1-benzyl-4-(2-chloro-6-fluorophenyl)pyrrolidine-3-carboxylate
• F1911-4102
• Ethyl 1-benzyl-4-(2-chloro-6-fluorophenyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C20H21ClFNO2/c1-2-25-20(24)16-13-23(11-14-7-4-3-5-8-14)12-15(16)19-17(21)9-6-10-18(19)22/h3-10,15-16H,2,11-13H2,1H3
• InChI Key： MLLNXKAOQUTQRM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1CN(CC2C=CC=CC=2)CC1C(=O)OCC)F

Computed Properties

• Exact Mass: 361.1244848g/mol
• Monoisotopic Mass: 361.1244848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5

Additional information on Ethyl 1-benzyl-4-(2-chloro-6-fluorophenyl)pyrrolidine-3-carboxylate

Ethyl 1-benzyl-4-(2-chloro-6-fluorophenyl)pyrrolidine-3-carboxylate: A Comprehensive Overview

Ethyl 1-benzyl-4-(2-chloro-6-fluorophenyl)pyrrolidine-3-carboxylate, with the CAS number 2327184-32-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a benzyl group, a chloro-fluorophenyl moiety, and an ethyl ester group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of Ethyl 1-benzyl-4-(2-chloro-6-fluorophenyl)pyrrolidine-3-carboxylate involves a series of carefully optimized reactions. Researchers have employed various strategies, including nucleophilic substitution, Friedel-Crafts alkylation, and esterification, to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of its production, making it more accessible for large-scale applications.

One of the most promising aspects of this compound is its potential in the development of novel therapeutic agents. Studies have shown that Ethyl 1-benzyl-4-(2-chloro-6-fluorophenyl)pyrrolidine-3-carboxylate exhibits significant bioactivity, particularly in modulating enzyme activity and receptor binding. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit certain kinases involved in cancer progression. This finding has opened new avenues for its use in oncology drug development.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent experiments conducted at the University of California demonstrate that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical stability.

The structural versatility of Ethyl 1-benzyl-4-(2-chloro-6-fluorophenyl)pyrrolidine-3-carboxylate also makes it an invaluable intermediate in organic synthesis. Its ability to undergo various transformations, such as ring-opening reactions and cross-coupling reactions, has made it a cornerstone in the construction of complex molecular architectures. This has been particularly useful in the synthesis of natural product analogs and bioactive molecules.

From an environmental standpoint, researchers are exploring greener synthesis routes for this compound to minimize its ecological footprint. Techniques such as microwave-assisted synthesis and enzymatic catalysis are being investigated to reduce energy consumption and waste generation during production. These efforts align with the growing demand for sustainable chemical processes in the pharmaceutical and materials industries.

In conclusion, Ethyl 1-benzyl-4-(2-chloro-6-fluorophenyl)pyrrolidine-3-carboxylate (CAS No: 2327184-32-5) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmaceuticals, materials science, and synthetic chemistry underscore its importance as a multifaceted compound. As research continues to uncover new facets of its potential, this compound is poised to play an even greater role in advancing scientific innovation.